Cas no 1448140-49-5 ((2E)-1-(3-methanesulfonylpyrrolidin-1-yl)-3-phenylprop-2-en-1-one)

• Product Name: (2E)-1-(3-methanesulfonylpyrrolidin-1-yl)-3-phenylprop-2-en-1-one
• CAS No: 1448140-49-5
• MF: C₁₄H₁₇NO₃S
• MW: 279.354682683945
• CID: 5981977
• PubChem ID: 71805501
• Update Time: 2025-05-20

(2E)-1-(3-methanesulfonylpyrrolidin-1-yl)-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3-methanesulfonylpyrrolidin-1-yl)-3-phenylprop-2-en-1-one
• (E)-1-(3-methylsulfonylpyrrolidin-1-yl)-3-phenylprop-2-en-1-one
• AKOS024557944
• (E)-1-(3-(methylsulfonyl)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one
• 1-(3-(Methylsulfonyl)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one
• F6435-0333
• 1448140-49-5

• Inchi： 1S/C14H17NO3S/c1-19(17,18)13-9-10-15(11-13)14(16)8-7-12-5-3-2-4-6-12/h2-8,13H,9-11H2,1H3/b8-7+
• InChI Key： DJAVRQQSYGEUSW-BQYQJAHWSA-N
• SMILES： C(N1CCC(S(C)(=O)=O)C1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 279.09291458g/mol
• Monoisotopic Mass: 279.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-1-(3-methanesulfonylpyrrolidin-1-yl)-3-phenylprop-2-en-1-one

Introduction to (2E)-1-(3-methanesulfonylpyrrolidin-1-yl)-3-phenylprop-2-en-1-one (CAS No. 1448140-49-5)

(2E)-1-(3-methanesulfonylpyrrolidin-1-yl)-3-phenylprop-2-en-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1448140-49-5, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including a conjugated system of double bonds and functional groups such as a methanesulfonyl moiety, make it a valuable candidate for further investigation in medicinal chemistry.

The compound's structure consists of a pyrrolidine ring substituted with a methanesulfonyl group at the third position, connected to a phenyl group and an allyl ketone moiety. This arrangement suggests potential interactions with biological targets, making it an intriguing subject for drug discovery efforts. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical modifications, which can be exploited to optimize its pharmacological properties.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. Pyrrolidine derivatives, in particular, have shown considerable promise in various pharmacological applications due to their ability to interact with biological macromolecules in multiple ways. The 3-methanesulfonylpyrrolidin-1-yl moiety in this compound is particularly noteworthy, as it can enhance binding affinity and selectivity when interacting with biological targets.

Recent studies have highlighted the potential of this class of compounds in addressing various therapeutic challenges. For instance, research has demonstrated that pyrrolidine-based molecules can modulate enzyme activity and receptor binding, making them suitable candidates for treating conditions such as inflammation, pain, and neurological disorders. The phenylprop-2-en-1-one component of the compound further contributes to its versatility, providing additional sites for functionalization and interaction with biological systems.

The synthesis of (2E)-1-(3-methanesulfonylpyrrolidin-1-yl)-3-phenylprop-2-en-1-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the pyrrolidine core, introduction of the methanesulfonyl group, and subsequent coupling with the phenylpropenone moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of its pharmacological potential.

Evaluation of the compound's biological activity has revealed several promising properties. Preliminary in vitro studies have indicated that it may possess inhibitory effects on certain enzymes and receptors relevant to human health. These findings align with the broader trend of utilizing heterocyclic compounds as scaffolds for drug development. The specific arrangement of functional groups in (2E)-1-(3-methanesulfonylpyrrolidin-1-yl)-3-phenylprop-2-en-1-one suggests interactions with targets such as kinases and transcription factors, which are often implicated in disease pathways.

The potential therapeutic applications of this compound are further supported by computational modeling studies. Molecular docking simulations have been used to predict how it might bind to various biological targets, providing insights into its mechanism of action. These simulations help researchers design more targeted experiments and refine the structure to improve efficacy and reduce side effects.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within the molecule. By altering the substitution patterns or introducing new moieties, scientists can fine-tune the pharmacological properties to enhance potency and selectivity. Additionally, investigating the compound's pharmacokinetic profile will be crucial for understanding its behavior in vivo and assessing its suitability for clinical development.

The role of computational chemistry in drug discovery cannot be overstated. Advanced algorithms and machine learning models are increasingly being employed to accelerate the identification of promising candidates like (2E)-1-(3-methanesulfonylpyrrolidin-1-yl)-3-phenylprop-2-en-1-one. These tools help predict biological activity and optimize molecular structures before experimental validation, significantly reducing the time and cost associated with traditional drug development pipelines.

In conclusion, (2E)-1-(3-methanesulfonylpyrrolidin-1-yl)-3-phenylprop-2-en-1-one represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and promising biological activities make it a valuable asset in pharmaceutical research. As scientific understanding continues to evolve, this compound holds significant potential for contributing to advancements in medicine.